Cas no 453566-14-8 (3-Bromo-5-cyanobenzoic acid)

3-Bromo-5-cyanobenzoic acid structure
3-Bromo-5-cyanobenzoic acid structure
Product Name:3-Bromo-5-cyanobenzoic acid
CAS No:453566-14-8
MF:C8H4BrNO2
MW:226.026861190796
MDL:MFCD09261037
CID:327861
PubChem ID:329762419
Update Time:2025-04-19

3-Bromo-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-cyanobenzoic acid
    • 3-BROM-5-CYANOBENZOESÄURE
    • Benzoic acid,3-bromo-5-cyano-
    • 3-bromo-5-cyano-benzoic acid
    • 3-cyano-5-bromobenzoic acid
    • Benzoic acid,3-bromo-5-cyano
    • SY018578
    • W-202797
    • SCHEMBL5222297
    • MFCD09261037
    • 3-Bromo-5-cyanobenzoicacid
    • AKOS016007469
    • Benzoic acid, 3-bromo-5-cyano-
    • AS-19200
    • CL9200
    • AMY30413
    • 453566-14-8
    • AB50041
    • FT-0765300
    • A872396
    • BCP31404
    • DTXSID40620504
    • QJJKUQVSSJSXLJ-UHFFFAOYSA-N
    • 3-Bromo-5-cyanobenzoic acid, 95%
    • BBL102882
    • STL556690
    • DA-23969
    • MDL： MFCD09261037
    • Inchi： 1S/C8H4BrNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3H,(H,11,12)
    • InChI Key： QJJKUQVSSJSXLJ-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C#N)C=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 224.94300
  • Monoisotopic Mass: 224.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 182-187 °C
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • PSA: 61.09000
  • LogP: 2.01898

3-Bromo-5-cyanobenzoic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22

3-Bromo-5-cyanobenzoic acid Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-5-cyanobenzoic acid Pricemore >>

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